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Compound of Interest

Compound Name: 1-Bromo-4-methylpent-2-yne

Cat. No.: B12980106 Get Quote

Disclaimer: This document provides a summary of available safety and handling information.

Direct, comprehensive safety and toxicological data for 1-Bromo-4-methylpent-2-yne is

limited. The information presented herein is largely extrapolated from data on analogous

compounds, namely 1-Bromo-4-methylpent-2-ene and 1-bromo-4-methylpentane. It is

imperative that this compound be handled with extreme caution by trained professionals in a

well-equipped laboratory setting, assuming it to be hazardous. A thorough risk assessment

should be conducted before any use.

Introduction
1-Bromo-4-methylpent-2-yne is a halogenated alkyne of interest in organic synthesis and

potentially in the development of novel pharmaceutical agents. Due to the presence of the

reactive propargyl bromide moiety, this compound is expected to be a potent electrophile and

lachrymator. This guide aims to provide researchers, scientists, and drug development

professionals with a concise overview of the known properties and recommended safety

precautions for handling 1-Bromo-4-methylpent-2-yne and related compounds.

Physicochemical and Hazard Data
Quantitative data for 1-Bromo-4-methylpent-2-yne is primarily based on computational

models. For a comparative understanding, experimental data for analogous compounds are

also provided.
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Table 1: Computed Physicochemical Properties of 1-
Bromo-4-methylpent-2-yne[1]

Property Value

Molecular Formula C₆H₉Br

Molecular Weight 161.04 g/mol

XLogP3 2.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 2

Exact Mass 159.98876 Da

Monoisotopic Mass 159.98876 Da

Topological Polar Surface Area 0 Å²

Heavy Atom Count 7

Complexity 91.2

Table 2: Comparative Physicochemical Data of
Analogous Compounds

Property
1-Bromo-4-methylpent-2-
ene[1]

1-bromo-4-
methylpentane[2]

Molecular Formula C₆H₁₁Br C₆H₁₃Br

Molecular Weight 163.06 g/mol 165.07 g/mol

Boiling Point Not available 146 °C

Density Not available 1.134 g/mL at 25 °C

Refractive Index Not available n20/D 1.446
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Hazard Identification and GHS Classification
Specific GHS classification for 1-Bromo-4-methylpent-2-yne is not available. The following

classifications for 1-bromo-4-methylpentane should be considered as a minimum precautionary

measure.

Table 3: GHS Hazard Classification for 1-bromo-4-
methylpentane[4]

Hazard Class Hazard Category

Flammable liquids Category 3

Acute toxicity, oral Category 4

Serious eye damage/eye irritation Category 2

Signal Word: Warning[3]

Hazard Statements:[3]

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

Precautionary Statements:[3]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use only non-sparking tools.
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P243: Take precautionary measures against static discharge.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P337+P313: If eye irritation persists, get medical advice/attention.

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Procedures
The following protocols are general guidelines for handling hazardous organic bromides and

should be adapted to specific experimental conditions following a thorough risk assessment.

Personal Protective Equipment (PPE)
A detailed workflow for donning and doffing PPE is crucial for minimizing exposure.
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Donning PPE

Doffing PPE

Enter Lab Ante-Room Don Lab Coat
(fully buttoned)

Wear Safety Goggles
(or face shield)

Wear Chemical Resistant Gloves
(e.g., Nitrile, check compatibility) Proceed to Fume Hood

Work Complete in Fume Hood Remove Gloves
(avoid skin contact) Wash Hands Remove Goggles Remove Lab Coat Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

General Handling and Storage
Ventilation: All manipulations of 1-Bromo-4-methylpent-2-yne must be carried out in a

certified chemical fume hood with good ventilation.

Inert Atmosphere: As alkynyl halides can be unstable, handling under an inert atmosphere

(e.g., nitrogen or argon) may be necessary, especially for long-term storage or reactions

sensitive to air and moisture.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat, light, and incompatible materials such as strong oxidizing agents and bases.

Spills: In case of a small spill, absorb with an inert material (e.g., vermiculite, dry sand) and

place in a sealed container for disposal. For larger spills, evacuate the area and follow

emergency procedures.

First Aid Measures
These first aid measures are based on data for analogous bromoalkanes and should be

considered as a baseline.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.
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Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a poison control center or doctor immediately.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

Logical Relationship for Safe Chemical Handling
The following diagram illustrates the logical flow of considerations and actions for safely

handling a potentially hazardous chemical like 1-Bromo-4-methylpent-2-yne.
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Planning & Preparation

Experimental Execution

Cleanup & Disposal

Conduct Risk Assessment
(Review available data, consider analogs)

Develop Standard Operating Procedure (SOP)

Gather Necessary Materials
(Chemicals, Glassware, PPE)

Don Appropriate PPE
(as per SOP)

Proceed to Lab

Perform Experiment in Fume Hood

Monitor Experiment for Deviations

Quench Reaction & Work-up

Upon Completion

Segregate and Dispose of Waste
(follow institutional guidelines)

Decontaminate Glassware & Work Area

Doff PPE Correctly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12980106?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylpent-2-ene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylpent-2-ene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/494348
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylpentane
https://www.benchchem.com/product/b12980106#safety-and-handling-precautions-for-1-bromo-4-methylpent-2-yne
https://www.benchchem.com/product/b12980106#safety-and-handling-precautions-for-1-bromo-4-methylpent-2-yne
https://www.benchchem.com/product/b12980106#safety-and-handling-precautions-for-1-bromo-4-methylpent-2-yne
https://www.benchchem.com/product/b12980106#safety-and-handling-precautions-for-1-bromo-4-methylpent-2-yne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12980106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12980106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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